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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316 Get Quote

Authored for: Researchers, scientists, and drug development professionals

These application notes provide a comprehensive overview of the use of N-methylacetanilide
in undergraduate organic chemistry laboratory settings. The protocols detailed below are

designed to be illustrative of fundamental organic chemistry principles, including electrophilic

aromatic substitution and the synthesis of substituted anilines.

Core Concepts Illustrated
Synthesis of Amides: The preparation of N-methylacetanilide from acetanilide serves as an

excellent example of N-alkylation, a crucial reaction in the synthesis of many pharmaceutical

compounds.

Electrophilic Aromatic Substitution (EAS): The substituted benzene ring of N-
methylacetanilide provides a platform to study the directing effects of substituents in EAS

reactions, such as nitration.

Spectroscopic Characterization: The synthesis and subsequent reactions of N-
methylacetanilide offer practical experience in the characterization of organic compounds

using techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy,

as well as melting point determination.
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Reaction Monitoring and Purification: These experiments introduce students to essential

laboratory techniques, including Thin Layer Chromatography (TLC) for monitoring reaction

progress and recrystallization for product purification.

Data Presentation
Physical and Spectroscopic Data of N-Methylacetanilide

Property Value

Molecular Formula C₉H₁₁NO[1]

Molecular Weight 149.19 g/mol [1]

Appearance White to off-white crystalline solid[2]

Melting Point 101-104 °C

Boiling Point 254-255 °C

¹H NMR (CDCl₃, δ)
~7.4-7.2 (m, 5H, Ar-H), 3.25 (s, 3H, N-CH₃),

1.88 (s, 3H, CO-CH₃)

¹³C NMR (CDCl₃, δ)

~170.1 (C=O), 143.2 (Ar-C), 129.5 (Ar-CH),

127.8 (Ar-CH), 126.5 (Ar-CH), 37.1 (N-CH₃),

22.4 (CO-CH₃)

IR (KBr, cm⁻¹)

~1660 (C=O stretch), ~1360 (C-N stretch),

~750, ~690 (C-H bend, monosubstituted

benzene)

Expected Yields for Synthesis and Reactions
Experiment

Theoretical Yield (based
on 1 g starting material)

Typical Student Yield
Range

Synthesis of N-

Methylacetanilide
1.10 g 70-85%

Nitration of N-

Methylacetanilide
1.30 g (of p-nitro product) 50-65%
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Experimental Protocols
Experiment 1: Synthesis of N-Methylacetanilide via N-
Methylation of Acetanilide
This experiment demonstrates the N-alkylation of an amide, a common reaction in organic

synthesis.

Methodology:

Preparation: In a 100 mL round-bottom flask, dissolve 5.0 g of acetanilide in 30 mL of

acetone. To this solution, add 7.0 g of anhydrous potassium carbonate.

Addition of Methylating Agent: While stirring the suspension, add 3.0 mL of dimethyl sulfate

dropwise over 10 minutes. Caution: Dimethyl sulfate is toxic and a suspected carcinogen.

Handle with extreme care in a fume hood.

Reflux: Fit the flask with a reflux condenser and heat the mixture to a gentle reflux for 1 hour.

Work-up: Allow the reaction mixture to cool to room temperature. Pour the mixture into 100

mL of cold water with stirring. The product will precipitate as a white solid.

Isolation and Purification: Collect the crude N-methylacetanilide by vacuum filtration and

wash the solid with cold water. Recrystallize the product from a mixture of ethanol and water

to obtain pure crystals.

Characterization: Dry the crystals and determine the melting point and yield. Obtain ¹H NMR

and IR spectra for characterization.

Experiment 2: Electrophilic Aromatic Substitution -
Nitration of N-Methylacetanilide
This protocol illustrates the directing effect of the N-methylacetamido group in an electrophilic

aromatic substitution reaction.

Methodology:
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Preparation of Nitrating Mixture: In a 50 mL Erlenmeyer flask, carefully add 3 mL of

concentrated sulfuric acid to 3 mL of concentrated nitric acid. Cool this mixture in an ice bath.

Dissolution of Starting Material: In a separate 100 mL beaker, dissolve 2.0 g of N-
methylacetanilide in 5 mL of glacial acetic acid. Cool this solution in an ice bath.

Nitration: Slowly and with constant stirring, add the cold nitrating mixture dropwise to the N-
methylacetanilide solution, ensuring the temperature does not exceed 20 °C.

Reaction Time: After the addition is complete, allow the reaction mixture to stand at room

temperature for 30 minutes.

Precipitation and Isolation: Pour the reaction mixture onto 50 g of crushed ice. The p-nitro-N-
methylacetanilide will precipitate as a yellow solid. Collect the product by vacuum filtration

and wash thoroughly with cold water.

Purification and Characterization: Recrystallize the crude product from ethanol. Dry the

purified crystals and determine the melting point and yield. Characterize the product using ¹H

NMR and IR spectroscopy.

Visualizations
Caption: Workflow for the synthesis of N-methylacetanilide.

Caption: Workflow for the nitration of N-methylacetanilide.

Caption: Logical relationship of the N-methylacetamido group's directing effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b189316#using-n-methylacetanilide-in-
undergraduate-organic-chemistry-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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